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Compound of Interest

Compound Name: 3-Hydroxypentanedinitrile

Cat. No.: B1195648

An In-depth Technical Guide to 3-
Hydroxypentanedinitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 3-Hydroxypentanedinitrile. The information is intended to
support research, development, and drug discovery activities.

Molecular Structure and Chemical Formula

3-Hydroxypentanedinitrile, also known by its systematic IUPAC name 3-
hydroxypentanedinitrile, is an organic compound featuring a five-carbon backbone with two
nitrile functional groups and a hydroxyl group. Its chemical structure and key identifiers are
detailed below.

Chemical Structure:
Molecular Formula: CsHeN20[1][2]
Synonyms:

o 3-Hydroxyglutaronitrile[1]
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e 1,3-Dicyano-2-propanol[2]
e Pentanedinitrile, 3-hydroxy-

Physicochemical and Spectroscopic Data

Quantitative data for 3-Hydroxypentanedinitrile is summarized in the following tables. While
experimental spectroscopic data is not readily available in public databases, expected spectral
characteristics are provided based on the known molecular structure.

Table 1: Physicochemical Properties of 3-Hydroxypentanedinitrile

Property Value Reference
CAS Number 13880-89-2 [1]
Molecular Weight 110.116 g/mol [1]
Appearance Colorless to amber clear liquid
Boiling Point 203 °C at 11 mmHg [1]
Density 1.14 g/cm? [1]
Refractive Index (n2D) 1.466 [1]
Flash Point 203.5°C [1]
Vapor Pressure 1.53E-08 mmHg at 25 °C [1]
LogP 0.17466 [1]
Topological Polar Surface Area  67.81 A2 [1]

Table 2: Predicted Spectroscopic Data for 3-Hydroxypentanedinitrile
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Expected Chemical Shift /

Spectroscopy Feature
Wavenumber

1H NMR -CH(OH)- ~4.0 ppm (multiplet)
-CH2CN ~2.7 ppm (doublet of doublets)

Broad singlet, variable (2-5
-OH

ppm)
13C NMR -CN 117-120 ppm
-CH(OH)- 60-70 ppm
-CH2CN 20-30 ppm
IR Spectroscopy O-H stretch 3200-3600 cm~1 (broad)
C-H stretch 2850-3000 cmt

2240-2260 cm~1 (sharp,
C=N stretch _

medium-strong)
C-O stretch 1000-1250 cm™1
Mass Spectrometry Molecular lon (M+) m/z =110

Loss of H20 (m/z = 92), Loss
Key Fragments of CN (m/z = 84), Loss of
CH2CN (m/z = 70)

Experimental Protocols
Synthesis of 3-Hydroxyglutaronitrile

A well-established method for the synthesis of 3-hydroxyglutaronitrile is documented in Organic
Syntheses.[3] The procedure involves the reaction of epichlorohydrin with potassium cyanide.

Reaction Scheme:
Epichlorohydrin + 2 KCN — 3-Hydroxyglutaronitrile + KCI + K+

Detailed Methodology:
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o Preparation of Reagents: A solution of potassium cyanide (KCN) is prepared in water.

» Reaction Setup: The KCN solution is placed in a three-necked flask equipped with a
mechanical stirrer, a thermometer, and a dropping funnel. The flask is cooled in an ice bath.

» Addition of Epichlorohydrin: Epichlorohydrin is added dropwise to the stirred KCN solution
while maintaining the temperature between 5-10 °C.

o Reaction: The mixture is stirred for several hours at a controlled temperature.
o Work-up: The reaction mixture is extracted with an organic solvent, such as ethyl acetate.

 Purification: The organic extracts are dried and the solvent is removed under reduced
pressure. The crude product is then purified by vacuum distillation.

A patent also describes a process for preparing 3-hydroxyglutaronitrile from allyl cyanide
epoxide.[3]

Applications in Research and Development

3-Hydroxypentanedinitrile is a valuable intermediate in organic synthesis with applications in
the production of:

o Pharmaceuticals: It serves as a precursor for various pharmaceutically active compounds. A
notable application is in the synthesis of a key intermediate for Atorvastatin (Lipitor) through
a nitrilase-catalyzed desymmetrization.

e Monomers: It can be used in the synthesis of monomers for the production of high-strength
fibers.[3]

o Hair Coloring Agents: It is a precursor for diamines used in hair coloring formulations.[3]

e Heterocyclic Compounds: It can be converted to other useful chemical entities, such as 2-
amino-6-bromopyridine.

Mandatory Visualizations
Synthesis Workflow of 3-Hydroxyglutaronitrile
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Caption: Synthesis workflow for 3-Hydroxyglutaronitrile.

Biocatalytic Conversion to Statin Intermediate

Starting Material Biocatalytic Process Product

G—Hydroxyglutaronitrile) Desymmetrization P Nitrilase Enzyme Ethyl (R)—4—cyano—3—hydroxybutyrata

Click to download full resolution via product page
Caption: Biocatalytic conversion to a statin intermediate.

Safety and Handling

3-Hydroxypentanedinitrile is classified as a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated area.

e Hazard Statements: Toxic if swallowed, in contact with skin, or if inhaled.

o Precautionary Measures: Avoid breathing fumes, mist, or vapors. Do not eat, drink, or smoke
when using this product. Wear protective gloves, protective clothing, and eye/face protection.
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In case of exposure, seek immediate medical attention. Store in a well-ventilated place and
keep the container tightly closed.

Dispose of contents and container to an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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